Cas no 2580218-87-5 (ethyl 6,6-difluoro-3-azabicyclo3.1.0hexane-1-carboxylate)

• Product Name: ethyl 6,6-difluoro-3-azabicyclo3.1.0hexane-1-carboxylate
• CAS No: 2580218-87-5
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 5659696
• PubChem ID: 165891317
• Update Time: 2025-05-25

ethyl 6,6-difluoro-3-azabicyclo3.1.0hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-, ethyl ester
• ethyl 6,6-difluoro-3-azabicyclo3.1.0hexane-1-carboxylate

• Inchi： 1S/C8H11F2NO2/c1-2-13-6(12)7-4-11-3-5(7)8(7,9)10/h5,11H,2-4H2,1H3
• InChI Key： PIRBOGDQZVRJFW-UHFFFAOYSA-N
• SMILES： C12(C(OCC)=O)C(C1(F)F)CNC2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 208.7±40.0 °C(Predicted)
• pka: 6.65±0.60(Predicted)

Additional information on ethyl 6,6-difluoro-3-azabicyclo3.1.0hexane-1-carboxylate

Exploring the Versatile Applications of Ethyl 6,6-Difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2580218-87-5) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, ethyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2580218-87-5) has emerged as a compound of significant interest. This bicyclic structure, featuring a unique difluoro substitution and an ester functional group, offers a wide range of applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly drawn to its potential as a building block for complex molecular architectures, particularly in the development of novel bioactive compounds.

The structural uniqueness of ethyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate lies in its azabicyclic core, which combines rigidity with synthetic flexibility. The presence of fluorine atoms at the 6-position enhances its metabolic stability and lipophilicity, making it a valuable candidate for drug discovery programs. Recent studies highlight its role in optimizing pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms. This aligns with the growing demand for fluorinated scaffolds in medicinal chemistry, as evidenced by trending queries like "fluorine in drug development" and "azabicyclic compounds in CNS drugs."

From a synthetic perspective, CAS No. 2580218-87-5 serves as a versatile intermediate for click chemistry applications and catalyzed cross-coupling reactions. Its ethyl carboxylate moiety allows for straightforward derivatization, addressing common search terms such as "ester hydrolysis in bicyclic systems" and "N-heterocycle functionalization." The compound's compatibility with flow chemistry setups—another hot topic in sustainable synthesis—has been demonstrated in several recent publications, making it relevant to researchers exploring green chemistry alternatives.

The material science community has also recognized the potential of 6,6-difluoro-3-azabicyclo[3.1.0]hexane derivatives in designing advanced polymeric materials. Its rigid backbone contributes to thermal stability, while the fluorine atoms can influence surface properties—a feature often searched in relation to "fluoropolymers for coatings." This dual functionality positions the compound as a candidate for high-performance materials, particularly in electronics and specialty coatings where molecular rigidity and chemical resistance are paramount.

Analytical characterization of ethyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate reveals interesting spectroscopic signatures, with the difluoro moiety generating distinctive ¹⁹F NMR patterns. This aspect frequently appears in search queries like "interpreting fluorine NMR of bicyclic compounds," reflecting the compound's educational value in spectral analysis training. The growing integration of machine learning in spectral interpretation further enhances its relevance, as datasets containing such fluorinated heterocycles are in high demand for algorithm training.

In the context of intellectual property landscapes, CAS 2580218-87-5 appears in several patent applications related to kinase inhibitors and GPCR modulators—two of the most searched therapeutic target categories. This commercial interest underscores the compound's importance in pharmaceutical innovation, particularly for diseases requiring targeted therapies. The azabicyclo[3.1.0]hexane framework's ability to mimic bioactive conformations makes it especially valuable in these applications.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation pathways of molecules like ethyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate. This addresses the rising search trend for "sustainable fluorine chemistry" and "eco-friendly heterocycles." Preliminary studies suggest that the compound's bicyclic structure may offer advantages in environmental persistence compared to linear fluorocarbons, making it a subject of interest for green chemistry initiatives.

The compound's role in asymmetric synthesis deserves special mention, with the 3-azabicyclo[3.1.0]hexane skeleton serving as a chiral platform for constructing enantioselective catalysts. This connects with frequently searched topics like "C-N axis chirality" and "bicyclic amine auxiliaries." Recent advances in organocatalysis have demonstrated the utility of such frameworks in constructing quaternary stereocenters—a persistent challenge in synthetic organic chemistry.

Looking ahead, ethyl 6,6-difluoro-3-azabicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2580218-87-5) is poised to maintain its relevance across multiple disciplines. Its intersection with trending research areas—from AI-assisted molecular design to sustainable fluorination—ensures continued interest from both academic and industrial circles. As synthetic methodologies advance and analytical techniques become more sophisticated, this azabicyclic compound will likely reveal additional applications that address current challenges in molecular science and technology development.